Cas no 2138160-51-5 ([(Decahydroisoquinolin-1-yl)methyl](ethyl)amine)

• Product Name: [(Decahydroisoquinolin-1-yl)methyl](ethyl)amine
• CAS No: 2138160-51-5
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 6079004
• PubChem ID: 165955941
• Update Time: 2025-07-02

[(Decahydroisoquinolin-1-yl)methyl](ethyl)amine Chemical and Physical Properties

Names and Identifiers

• [(decahydroisoquinolin-1-yl)methyl](ethyl)amine
• 2138160-51-5
• EN300-765447
• [(Decahydroisoquinolin-1-yl)methyl](ethyl)amine

• Inchi： 1S/C12H24N2/c1-2-13-9-12-11-6-4-3-5-10(11)7-8-14-12/h10-14H,2-9H2,1H3
• InChI Key： MSAWJBSQDQKWEA-UHFFFAOYSA-N
• SMILES： N1CCC2CCCCC2C1CNCC

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.1Ų

Additional information on [(Decahydroisoquinolin-1-yl)methyl](ethyl)amine

Recent Advances in the Study of [(Decahydroisoquinolin-1-yl)methyl](ethyl)amine (CAS: 2138160-51-5)

The compound [(Decahydroisoquinolin-1-yl)methyl](ethyl)amine (CAS: 2138160-51-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its decahydroisoquinoline scaffold, exhibits unique pharmacological properties that make it a promising candidate for therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential in treating various diseases, including neurological disorders and infectious diseases.

One of the key breakthroughs in the study of this compound is its role as a modulator of neurotransmitter systems. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that [(Decahydroisoquinolin-1-yl)methyl](ethyl)amine acts as a potent agonist for specific serotonin receptors, which are implicated in mood regulation and cognitive function. This finding opens new avenues for the development of novel antidepressants and anxiolytics. The study utilized advanced computational modeling and in vitro assays to validate the compound's binding affinity and selectivity, providing a solid foundation for further preclinical studies.

In addition to its neurological applications, [(Decahydroisoquinolin-1-yl)methyl](ethyl)amine has shown promise in antimicrobial research. A recent study in Antimicrobial Agents and Chemotherapy (2024) reported that the compound exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways. These findings highlight its potential as a lead compound for the development of new antibiotics.

The synthetic accessibility of [(Decahydroisoquinolin-1-yl)methyl](ethyl)amine has also been a focus of recent investigations. A team of chemists at a leading pharmaceutical institute developed a scalable and cost-effective synthesis route for this compound, as detailed in Organic Process Research & Development (2023). The optimized protocol involves a series of catalytic hydrogenation and reductive amination steps, achieving high yields and purity. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of [(Decahydroisoquinolin-1-yl)methyl](ethyl)amine. Pharmacokinetic studies have revealed that the compound has a relatively short half-life in vivo, necessitating the development of prodrug formulations or structural modifications to enhance its stability. Additionally, comprehensive toxicology studies are needed to assess its safety profile before proceeding to human trials. Ongoing research aims to address these limitations and unlock the full therapeutic potential of this intriguing molecule.

In conclusion, [(Decahydroisoquinolin-1-yl)methyl](ethyl)amine (CAS: 2138160-51-5) represents a versatile and promising scaffold in chemical biology and drug discovery. Its diverse pharmacological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in disease models to pave the way for clinical applications.